Cas no 7333-67-7 (1,3-Bis-(triphenylphosphonium)-propane dibromide)
7333-67-7 structure
Product Name:1,3-Bis-(triphenylphosphonium)-propane dibromide
CAS No:7333-67-7
MF:C39H36Br2P2
MW:726.45867061615
CID:85885
PubChem ID:2795061
Update Time:2025-04-18
1,3-Bis-(triphenylphosphonium)-propane dibromide Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Bis-(triphenylphosphonium)-propane dibromide
- 1,3-Bis(triphenylphosphonio)propane dibromide
- Trimethylenebis(triphenylphosphonium bromide)
- propane-1,3-diylbis(triphenylphosphonium) bromide
- CHEMBL169739
- SCHEMBL2449969
- 7333-67-7
- NS00043724
- triphenyl(3-triphenylphosphaniumylpropyl)phosphanium;dibromide
- Trimethylenebis(triphenylphosphoniumbromide)
- 1,3-propanediylbis (triphenylphosphonium) .2Br
- F76939
- triphenyl[3-(triphenylphosphaniumyl)propyl]phosphanium dibromide
- DB-055751
-
- MDL: MFCD00051885
- Inchi: 1S/C39H36P2.2BrH/c1-7-20-34(21-8-1)40(35-22-9-2-10-23-35,36-24-11-3-12-25-36)32-19-33-41(37-26-13-4-14-27-37,38-28-15-5-16-29-38)39-30-17-6-18-31-39;;/h1-18,20-31H,19,32-33H2;2*1H/q+2;;/p-2
- InChI Key: VHCYVFIHNUYVHU-UHFFFAOYSA-L
- SMILES: [Br-].[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
- BRN: 4281936
Computed Properties
- Exact Mass: 724.06600
- Monoisotopic Mass: 566.229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 43
- Rotatable Bond Count: 10
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 2
- XLogP3: 9.4
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: powder
- Melting Point: 333-335°C
- PSA: 27.18000
- LogP: 1.37270
- Sensitiveness: Hygroscopic
- Solubility: Not available
1,3-Bis-(triphenylphosphonium)-propane dibromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003VKN-100mg |
TRIMETHYLENEBIS(TRIPHENYLPHOSPHONIUM BROMIDE) |
7333-67-7 | 95% | 100mg |
$101.00 | 2024-04-21 | |
| 1PlusChem | 1P003VKN-250mg |
TRIMETHYLENEBIS(TRIPHENYLPHOSPHONIUM BROMIDE) |
7333-67-7 | 95% | 250mg |
$166.00 | 2024-04-21 | |
| Aaron | AR003VSZ-100mg |
TRIMETHYLENEBIS(TRIPHENYLPHOSPHONIUM BROMIDE) |
7333-67-7 | 95% | 100mg |
$80.00 | 2025-02-17 | |
| Aaron | AR003VSZ-250mg |
TRIMETHYLENEBIS(TRIPHENYLPHOSPHONIUM BROMIDE) |
7333-67-7 | 95% | 250mg |
$135.00 | 2025-02-17 | |
| Ambeed | A255310-100mg |
Trimethylenebis(triphenylphosphoniumbromide) |
7333-67-7 | 95% | 100mg |
$111.0 | 2025-04-17 | |
| Ambeed | A255310-250mg |
Trimethylenebis(triphenylphosphoniumbromide) |
7333-67-7 | 95% | 250mg |
$190.0 | 2025-04-17 | |
| Ambeed | A255310-1g |
Trimethylenebis(triphenylphosphoniumbromide) |
7333-67-7 | 95% | 1g |
$513.0 | 2025-04-17 | |
| Aaron | AR003VSZ-1g |
TRIMETHYLENEBIS(TRIPHENYLPHOSPHONIUM BROMIDE) |
7333-67-7 | 95% | 1g |
$364.00 | 2025-02-17 | |
| Aaron | AR003VSZ-5g |
TRIMETHYLENEBIS(TRIPHENYLPHOSPHONIUM BROMIDE) |
7333-67-7 | 95% | 5g |
$1588.00 | 2025-02-17 |
1,3-Bis-(triphenylphosphonium)-propane dibromide Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
7333-67-7 (1,3-Bis-(triphenylphosphonium)-propane dibromide) Related Products
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- 14350-50-6(Propyltriphenylphosphoniumiodide)
- 1779-51-7(n-Butyltriphenylphosphonium Bromide)
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